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Cat. No.: B130399

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyl-2-piperidinemethanol is a versatile chiral building block that holds significant
potential in the development of novel agrochemicals. Its piperidine scaffold is a common motif
in a variety of biologically active molecules, contributing to favorable physicochemical
properties such as aqueous solubility and membrane permeability. In the context of
agrochemical research, this intermediate can be elaborated into a range of fungicidal and
insecticidal compounds. This document provides detailed application notes and experimental
protocols for the synthesis of a novel anilinopyrimidine fungicide derived from 1-Methyl-2-
piperidinemethanol, highlighting its utility in modern crop protection research.

Application: Synthesis of a Novel Anilinopyrimidine
Fungicide

Anilinopyrimidine fungicides are a crucial class of agrochemicals known for their efficacy
against a broad spectrum of plant pathogenic fungi. They primarily act by inhibiting the
biosynthesis of methionine, an essential amino acid for fungal growth and development. The
incorporation of the 1-methylpiperidine moiety can enhance the systemic properties and target-
site binding of these fungicides.
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Herein, we describe a synthetic route to a novel anilinopyrimidine fungicide, N-(4,6-
dimethylpyrimidin-2-yl)-2-(1-methylpiperidin-2-yl)aniline (a hypothetical compound for
illustrative purposes), starting from 1-Methyl-2-piperidinemethanol.

Overall Synthetic Scheme
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(1-Methyl-2-piperidinemethanoD

1. Nucleophilic Aromatic Substitution

G—(Z-Nitrophenyl)-2-(1-methylpiperidin-2-yl)methan(a

2. Reduction of Nitro Group

G—(l—MethyIpiperidin—2—y|)ani|in9

3. Buchwald-Hartwig Amination

N-(4,6-Dimethylpyrimidin-2-yl)-2-(1-methylpiperidin-2-yl)aniline
(Target Fungicide)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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